Cas no 2020345-18-8 (tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate)

• Product Name: tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate
• CAS No: 2020345-18-8
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6512208
• PubChem ID: 165954114
• Update Time: 2025-05-21

tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797327
• 2020345-18-8
• tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-8-6-10(15)9-5-4-7-13-9/h4-5,7,13H,6,8H2,1-3H3,(H,14,16)
• InChI Key： OXJGXOZDIWYNCO-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1=CC=CN1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate

tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate: A Comprehensive Overview

tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate (CAS No. 2020345-18-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule's structure, which includes a tert-butyl group, a carbamate functional group, and a pyrrole moiety, contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The pyrrole ring within the molecule is known for its ability to engage in various non-covalent interactions, which can enhance the compound's bioavailability and target specificity.

The synthesis of tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. This intermediate is then subjected to carbamate formation via reaction with tert-butyl chloroformate or similar reagents. The presence of the oxo group at the 3-position of the propyl chain introduces steric hindrance, which can influence the compound's reactivity and stability during synthesis.

From a biological standpoint, tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate has shown promise in preclinical studies as a modulator of cellular signaling pathways. Its ability to interact with key enzymes involved in inflammation and oxidative stress makes it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinities to various protein targets, further enhancing its potential as a drug lead.

The structural versatility of tert-butyl N-[3-oxo-3-(1H-pyrrol-2-yl)propyl]carbamate also makes it an attractive substrate for further chemical modifications. By altering substituents on the pyrrole ring or modifying the carbamate group, chemists can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing groups on the pyrrole moiety could enhance its ability to act as an H-bond acceptor, thereby improving its binding interactions with target proteins.

In terms of industrial applications, tert-butyl N-[3-oxo-3-(1H-pyrrol-2-y l)prop yl]carbamat e is being explored for use in agrochemicals due to its potential pesticidal activity. Its ability to inhibit key enzymes involved in insect metabolism could make it an effective component in next-generation pesticides. Furthermore, ongoing research into its environmental fate and toxicity profiles is essential to ensure its safe deployment in agricultural settings.

From a regulatory perspective, understanding the safety profile of tert-but yl N-[3-o xo - 3 -(1 H - py rro l - 2 - yl ) prop yl ] carb amat e is crucial for its commercialization. Regulatory agencies require comprehensive data on acute and chronic toxicity, as well as information on potential genotoxicity and carcinogenicity. Recent studies have focused on evaluating these parameters using both in vitro and in vivo models, providing valuable insights into the compound's safety profile.

In conclusion, tert-but yl N-[ 3-o xo - 3 -(1 H - py rro l - 2 - yl ) prop yl ] carb amat e (CAS No. 2020 345 - 18 -8 ) stands out as a compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and biological research, positions it as a valuable tool in drug discovery and chemical synthesis. As research continues to uncover new facets of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.